Cas no 898786-93-1 (1-(2,6-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one)

• Product Name: 1-(2,6-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one
• CAS No: 898786-93-1
• MF: C₁₆H₂₀F₂O₃
• MW: 298.325012207031
• CID: 1945560
• PubChem ID: 24727869
• Update Time: 2025-04-21

1-(2,6-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one
• 2',6'-DIFLUORO-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE
• AG-H-66650
• CTK5G6407
• 898786-93-1
• MFCD03844271
• DTXSID10645966
• 1-(2,6-Difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-butanone
• AKOS016023349

• MDL： MFCD03844271
• Inchi： 1S/C16H20F2O3/c1-16(2)9-20-14(21-10-16)8-4-7-13(19)15-11(17)5-3-6-12(15)18/h3,5-6,14H,4,7-10H2,1-2H3
• InChI Key： LDLPKGYXWSVUAD-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(CCCC1OCC(C)(C)CO1)=O)F

Computed Properties

• Exact Mass: 298.13800
• Monoisotopic Mass: 298.13805082Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.71690